Ethyl 2-(4-Amino-1-naphthyl)acetate
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Overview
Description
Ethyl 2-(4-Amino-1-naphthyl)acetate is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.279. The purity is usually 95%.
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Scientific Research Applications
1. Antitumor Activity
Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, a compound closely related to Ethyl 2-(4-Amino-1-naphthyl)acetate, has demonstrated significant inhibition of the proliferation of some cancer cell lines (Liu et al., 2018).
2. Enzyme Assays
A modified assay procedure for carboxylic ester hydrolases utilizes 1-naphthol, related to this compound, for determining enzymatic hydrolysis (Koeppen, 1969).
3. Biotransformation Studies
In biotransformation research, compounds like (±)-1-(2-naphthyl)ethyl, closely related to this compound, have been used for producing alcohols and ketones through hydrolysis and oxygenation using plant tubers (Mironowicz, 1998).
4. Molecular Structure Studies
Research on the crystal and molecular structures of compounds containing naphthyl groups, similar to this compound, contributes to the understanding of their chemical properties and potential biological activities (Kaur et al., 2012).
5. Chiral Compound Synthesis
This compound's structural analogs are utilized in the synthesis of chiral compounds, such as in the enantioselective hydrogenation of ethyl pyruvate (Minder et al., 1995).
6. Asymmetric Synthesis
In asymmetric synthesis, the chiral ester ethyl (2 R)-hydroxy-2-(1′,2′,3′,4′-tetrahydro-1′,1′,4′,4′-tetramethyl-6′-naphthalenyl) acetate, related to this compound, has been synthesized as an intermediate in the creation of specific agonists (Patel et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of Ethyl 2-(4-Amino-1-naphthyl)acetate could involve its use in various research and development applications. For instance, the Schiff bases of similar compounds have been used as chemosensors for various ions . Additionally, truncated variants of similar compounds could benefit future engineering .
Properties
IUPAC Name |
ethyl 2-(4-aminonaphthalen-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-2-17-14(16)9-10-7-8-13(15)12-6-4-3-5-11(10)12/h3-8H,2,9,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYSNOLRCWSIIMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=C(C2=CC=CC=C12)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.